Cas no 107551-67-7 (3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid)

3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid Properties

Names and Identifiers

• 3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid
• 3-(3-tert-butyl-4-hydroxyphenyl)propanoic acid
• Benzenepropanoic acid,3-(1,1-dimethylethyl)-4-hydroxy-
• 3-(3-tert-butyl-4-hydroxyphenyl)propionic acid
• BS-49767
• 3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoicacid
• SCHEMBL1537791
• DTXSID20420180
• 3-(3-tert-butyl-4-hydroxyphenyl)-propionic acid
• EC 403-920-4
• CS-0342940
• 107551-67-7
• FZQRSWHPNZTNQQ-UHFFFAOYSA-N
• NS00006451
• 3-(3-tert-butyl-4-hydroxy-phenyl)-propionic acid
• E84595
• 3-(3-tert-Butyl-4-hydroxyphenyl)propionic acid
• DB-338856
• +Expand

• InChIKey： FZQRSWHPNZTNQQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O3/c1-13(2,3)10-8-9(4-6-11(10)14)5-7-12(15)16/h4,6,8,14H,5,7H2,1-3H3,(H,15,16)
• SMILES： CC(C)(C)C1=C(C=CC(=C1)CCC(=O)O)O

Computed Properties

• Exact Mass: 222.12564
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 222.125594432g/mol
• Heavy Atom Count: 16
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 2.70690
• PSA: 57.53